Cas no 2819-86-5 (Phenol,2,3,4,5,6-pentamethyl-)

• Product Name: Phenol,2,3,4,5,6-pentamethyl-
• CAS No: 2819-86-5
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 260440
• PubChem ID: 17783
• Update Time: 2025-04-19

Phenol,2,3,4,5,6-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,3,4,5,6-pentamethyl-
• 2,3,4,5,6-Pentamethylphenol
• HSDB 5900
• NSC 46449
• Pentamethylphenol
• Phenol, pentamethyl-
• NSC-46449
• NS00028438
• 2,3,4,5,6-pentamethyl-phenol
• AKOS002945293
• EINECS 220-580-0
• UNII-TP4085FL43
• TP4085FL43
• PENTAMETHYLPHENOL [HSDB]
• NSC46449
• EN300-3187585
• DTXSID8062654
• Q27290092
• 2819-86-5
• Phenol, 2,3,4,5,6-pentamethyl-
• SCHEMBL397768

• Inchi： 1S/C11H16O/c1-6-7(2)9(4)11(12)10(5)8(6)3/h12H,1-5H3
• InChI Key： WALBTDFSFTVXII-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols